![molecular formula C11H11ClN2O B7470105 5-chloro-N,1-dimethylindole-3-carboxamide](/img/structure/B7470105.png)
5-chloro-N,1-dimethylindole-3-carboxamide
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Overview
Description
5-chloro-N,1-dimethylindole-3-carboxamide, also known as CDIC, is a chemical compound that has been widely used in scientific research. It belongs to the class of indole derivatives and has been found to exhibit a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 5-chloro-N,1-dimethylindole-3-carboxamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). This compound may also activate certain signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to reduce oxidative stress and protect against DNA damage. In addition, this compound has been shown to improve insulin sensitivity and glucose metabolism in animal models.
Advantages and Limitations for Lab Experiments
5-chloro-N,1-dimethylindole-3-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to exhibit a variety of biological activities. However, this compound also has some limitations. For example, its mechanism of action is not fully understood, and it may exhibit off-target effects.
Future Directions
There are several future directions for research on 5-chloro-N,1-dimethylindole-3-carboxamide. One area of interest is the development of this compound derivatives with improved potency and selectivity. Another area of interest is the investigation of the molecular mechanisms underlying the biological activities of this compound. Additionally, further studies are needed to determine the potential therapeutic applications of this compound in various diseases.
Synthesis Methods
The synthesis of 5-chloro-N,1-dimethylindole-3-carboxamide involves the reaction of 5-chloroindole-3-carboxylic acid with thionyl chloride and then with N,N-dimethylformamide. This reaction results in the formation of this compound, which can be purified using column chromatography.
Scientific Research Applications
5-chloro-N,1-dimethylindole-3-carboxamide has been widely used in scientific research, particularly in the field of pharmacology. It has been found to exhibit a variety of biological activities, including anti-tumor, anti-inflammatory, and anti-oxidant properties. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.
Properties
IUPAC Name |
5-chloro-N,1-dimethylindole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O/c1-13-11(15)9-6-14(2)10-4-3-7(12)5-8(9)10/h3-6H,1-2H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLXFTSZGWGGHPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CN(C2=C1C=C(C=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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